Cas no 674-97-5 (2-amino-4-hydroxypyrimidine)

• Product Name: 2-amino-4-hydroxypyrimidine
• CAS No: 674-97-5
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 966131
• PubChem ID: 66950
• Update Time: 2025-04-19

2-amino-4-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-hydroxypyrimidine
• SCHEMBL4825
• Iso Cytosine
• DTXSID00148350
• CS-0166939
• EN300-64686
• DS-0256
• FT-0602441
• AI3-52238
• 100643-25-2
• 4(1H)-Pyrimidinone,2,3-dihydro-2-imino-,(E)-(9ci)
• 2-aminopyrimidin-4(3H)-one
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino- (9CI)
• 4-pyrimidinol,2-amino-
• SB57721
• 674-97-5
• H10127
• NSC49118
• Q10859790
• 145358-63-0
• 155831-92-8
• BDBM50405230
• 4-Pyrimidinol, 1,2-dihydro-2-imino-, (Z)- (9CI)
• Isocytosine (VAN)
• 4(3H)-Pyrimidinone, 2-amino-
• InChI=1/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8
• SY013450
• NS00015768
• Epitope ID:119698
• 107646-85-5
• AKOS010519665
• 4-Pyrimidinol, 2,3-dihydro-2-imino-, (Z)- (9CI)
• 4(1H)-Pyrimidinone, 2-amino-
• 2-Amino-4-oxypyrimidine
• 2-Aminouracil
• 2-Amino-4(1H)-pyrimidinone #
• FT-0693428
• 2-Amino-4-pyrimdinol
• Isocytosine
• 2-amino-6-hydroxypyrimidine
• 176773-01-6
• 2-amino-4-pyrimidinol
• EINECS 203-592-0
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino-, (E)- (9CI)
• MFCD00023256
• 108-53-2
• AM20080033
• NSC-49118
• 4-Pyrimidinol, 2-amino-
• 2-aminopyrimidin-4(1H)-one
• 2-Amino-3H-pyrimidin-4-one
• CHEMBL56260
• AC-907/25004299
• AKOS015854926
• 2-amino-1,4-dihydropyrimidin-4-one
• 2-Imino-6-pyrimidinon
• 2-amino-1H-pyrimidin-4-one
• SCHEMBL8852643
• 2-aminopyrimidin-4-ol
• 2-AMINO-3,4-DIHYDROPYRIMIDIN-4-ONE
• NSC 49118
• 4-Pyrimidinol, 2,3-dihydro-2-imino- (9CI)
• 1,4-dihydro-2-amino-4-oxopyrimidine
• 4-Pyrimidinol, 2,3-dihydro-2-imino-, (E)- (9CI)
• 107646-87-7
• 2-Amino-4-pyrimidol
• HY-W002272
• 155831-93-9
• 176773-00-5
• I0814
• CS-W002272
• CHEBI:55502
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino-, (Z)- (9CI)
• 4-Pyrimidinol, 2-amino- (9CI)
• isocytosin
• 2-Amino-4-hydroxypyrimidine, 2-Aminouracil
• PB29007
• 2-Amino-4-pyrimidone
• 2-amino-1H-pyrimidin-6-one
• W-200787
• Z801295650
• AKOS016034248
• Isocytosine, >=99%
• 155831-94-0
• 4-Pyrimidinol, 1,2-dihydro-2-imino- (9CI)
• s6256
• SB10360
• MFCD00057557
• 176773-02-7
• 2-Amino-4(1H)-pyrimidinone
• DB-272859
• 4-PYRIMIDINOL, 1,2-DIHYDRO-2-IMINO-
• 4-PYRIMIDINOL, 2,3-DIHYDRO-2-IMINO-
• 176772-97-7
• DB-272856
• 4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-2-IMINO-
• DB-346942
• DB-016150
• DB-272045
• DB-272064
• DB-272200

• Inchi： 1S/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
• InChI Key： XQCZBXHVTFVIFE-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N)N1

Computed Properties

• Exact Mass: 111.043261792g/mol
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Melting Point: 275 C

2-amino-4-hydroxypyrimidine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38